BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Preventing fouling of heat exchanger surfaces in
a Diphyl system

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Diphyl

Cat. No.: B1211912

Technical Support Center: Diphyl™ Systems

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to assist researchers, scientists, and drug development professionals in
preventing and addressing fouling of heat exchanger surfaces in Diphyl™ thermal fluid
systems.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues related
to heat exchanger fouling in Diphyl™ systems.

Issue: Reduced Heat Transfer Efficiency

Symptoms:

» Increased temperature difference between the Diphyl™ fluid and the process fluid to
achieve the desired heating or cooling.

e Longer time required to reach the target process temperature.
 Increased energy consumption to maintain the desired temperature.[1]

Possible Causes and Solutions:
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Fouling of Heat Exchanger

Surfaces

1. Monitor System
Performance: Track the overall
heat transfer coefficient (U-
value) over time. A gradual
decrease is indicative of
fouling.[2] 2. Pressure Drop
Analysis: Measure the
pressure drop across the heat
exchanger. An increase in
pressure drop for the same
flow rate suggests a blockage,
likely due to fouling.[3][4] 3.
Visual Inspection: If possible
and safe, visually inspect the
heat exchanger surfaces for
deposits during a scheduled
shutdown.[3]

1. Chemical Cleaning:
Circulate a suitable cleaning
agent compatible with Diphyl™
and the system's materials of
construction to dissolve and
remove the fouling deposits.[5]
[6] 2. Mechanical Cleaning:
For heavy fouling, mechanical
methods such as high-
pressure water jetting or

brushing may be necessary.[5]

[6]

Diphyl™ Fluid Degradation

1. Fluid Analysis: Take a
representative sample of the
Diphyl™ fluid and perform the
analytical tests detailed in the
Experimental Protocols section
(Total Acid Number, Kinematic
Viscosity, Flash Point, Carbon
Residue).[7] 2. Compare to
New Fluid Specifications:
Compare the test results to the
specifications of new Diphyl™
fluid to assess the extent of

degradation.

1. Partial or Full Fluid
Replacement: If the fluid is
significantly degraded, a partial
"sweetening" or a full
replacement may be
necessary to restore optimal
performance.[8] 2. Implement
Preventative Measures:
Address the root cause of
degradation, such as reducing
operating temperatures or

preventing oxidation.
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1. Increase Flow Rate: If
possible, increase the fluid
1. Check Flow Rate: Verify that  velocity to enhance shear

the Diphyl™ circulation pump stress and help remove
Low Fluid Velocity is operating correctly and that deposits from the heat transfer
the flow rate meets the surfaces.[1] 2. Inspect Pump:

system's design specifications.  Check the pump for any issues
that may be causing reduced

flow.

Issue: Increased Pressure Drop Across the Heat
Exchanger

Symptoms:

o Higher readings on the pressure gauges at the inlet of the heat exchanger compared to the

outlet for a given flow rate.[2][3]
e Reduced flow rate of the Diphyl™ fluid.

Possible Causes and Solutions:
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Fouling/Blockage

1. Confirm with Temperature
Analysis: A simultaneous
decrease in heat transfer
efficiency often accompanies
an increased pressure drop
due to fouling.[3] 2. Fluid
Analysis for Solids: Analyze a
fluid sample for suspended
solids or sludge, which can

contribute to blockages.

1. Cleaning: Implement
chemical or mechanical
cleaning procedures as
described for reduced heat
transfer efficiency. 2. Filtration:
Install or check existing filters
in the system to remove

particulate matter.

Fluid Degradation (Increased

Viscosity)

1. Viscosity Test: Perform a
kinematic viscosity test (ASTM
D445) on a Diphyl™ sample.
An increase in viscosity
indicates fluid degradation.[9]
[10]

1. Fluid Replacement: Replace
the degraded fluid. 2. Address
Degradation Cause: Identify
and mitigate the cause of
degradation (e.g., overheating,

oxidation).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of fouling in a Diphyl™ system?

Al: Fouling in Diphyl™ systems is primarily caused by the thermal and oxidative degradation

of the fluid.[7][11]

o Thermal Cracking: Occurs when the fluid is heated beyond its maximum recommended film

temperature, breaking down the molecules into lower boiling ("light ends") and higher boiling

("heavy ends") components. The heavy ends can polymerize and form carbonaceous

deposits (coke) on hot surfaces.[12][13]

» Oxidation: Happens when the hot Diphyl™ fluid comes into contact with air (oxygen),

typically in the expansion tank. This reaction forms organic acids, which can lead to the

formation of sludge and deposits.[7][12][13]
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» Contamination: Foreign materials introduced into the system, such as residual cleaning
agents, moisture, or particulates from system components, can accelerate fluid degradation
and contribute to fouling.

Q2: What are the early warning signs of Diphyl™ fluid degradation?

A2: Early warning signs include:

A gradual decrease in heating or cooling performance.[14]

An increase in the pressure drop across the heat exchanger.[14]

Darkening of the fluid's color.

A noticeable drop in the fluid's flash point, indicating the presence of volatile "light ends" from
thermal cracking.[2][15]

An increase in the fluid's viscosity or total acid number (TAN).[11][16]
Q3: How often should I test my Diphyl™ fluid?

A3: It is recommended to perform a comprehensive fluid analysis at least once a year.
However, for systems operating at high temperatures or under demanding conditions, more
frequent testing (e.g., every six months) is advisable to proactively monitor the fluid's health.[8]

Q4: What preventative measures can | take to minimize fouling?
A4:

e Maintain Proper Operating Temperatures: Ensure that the bulk and film temperatures of the
Diphyl™ fluid do not exceed the manufacturer's recommendations.[5]

 Inert Gas Blanket: Use a nitrogen blanket in the expansion tank to prevent the hot fluid from
coming into contact with air, thus minimizing oxidation.

o Ensure Adequate Fluid Velocity: Maintain a turbulent flow of the fluid through the heat
exchanger to create a scouring effect that can reduce the settling of degradation products.
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o System Cleanliness: Ensure the system is thoroughly cleaned and flushed before introducing
a new charge of Diphyl™ fluid.

e Regular Fluid Analysis: Proactively monitor the condition of the fluid to identify and address
any degradation before it leads to significant fouling.[8]

« Filtration: Utilize side-stream filtration to continuously remove any solid degradation products
or contaminants from the fluid.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited for analyzing the
condition of Diphyl™ thermal fluid.

Total Acid Number (TAN) - ASTM D664

Objective: To measure the amount of acidic substances in the Diphyl™ fluid, which is an
indicator of oxidative degradation.[11][16]

Methodology:

A known weight of the Diphyl™ sample is dissolved in a mixture of toluene, isopropyl
alcohol, and a small amount of water.[17]

e The solution is then titrated with a standardized solution of potassium hydroxide (KOH) in
isopropyl alcohol.[17]

o The titration is performed using a potentiometer with a pH electrode to determine the
endpoint, which is the point at which all the acids in the sample have been neutralized.[11]
[16]

e The Total Acid Number is calculated and expressed in milligrams of KOH required to
neutralize one gram of the sample (mg KOH/g).[17]

Kinematic Viscosity - ASTM D445

Objective: To determine the kinematic viscosity of the Diphyl™ fluid, which can indicate
thermal cracking (decrease in viscosity) or polymerization/oxidation (increase in viscosity).[9]
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[10]
Methodology:

o A calibrated glass capillary viscometer is selected based on the expected viscosity of the
Diphyl™ sample.

o The viscometer is filled with the sample and placed in a temperature-controlled bath until it
reaches thermal equilibrium.[18][19]

o The time it takes for a fixed volume of the fluid to flow under gravity through the capillary is
accurately measured.[18][19]

e The kinematic viscosity is calculated by multiplying the measured flow time by the calibration
constant of the viscometer.[9][18] The result is typically reported in centistokes (cSt) or
mm?/s.[10]

Flash Point (Cleveland Open Cup) - ASTM D92

Objective: To determine the lowest temperature at which the vapors of the Diphyl™ fluid will
ignite when exposed to a flame. A lowering of the flash point indicates the presence of volatile
degradation products ("light ends").[2][15][20]

Methodology:

o Asample of the Diphyl™ fluid is placed in the test cup of the Cleveland Open Cup
apparatus.[21]

e The sample is heated at a specified, controlled rate.[21][22]

o Asmall test flame is passed across the surface of the liquid at regular temperature intervals.
[21]

e The flash point is the lowest temperature at which the vapors above the liquid flash (ignite
momentarily).[21]

Ramsbottom Carbon Residue - ASTM D524

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.savantlab.com/astm-methods/astm-d445-standard-test-method-for-kinematic-viscosity-of-transparent-and-opaque-liquids-and-calculation-of-dynamic-viscosity/
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.scribd.com/document/502390471/VISCOSITY23
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
https://www.scribd.com/document/502390471/VISCOSITY23
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
https://eralytics.com/standards/astm-d445/
https://www.scribd.com/document/502390471/VISCOSITY23
https://www.savantlab.com/astm-methods/astm-d445-standard-test-method-for-kinematic-viscosity-of-transparent-and-opaque-liquids-and-calculation-of-dynamic-viscosity/
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.savantlab.com/astm-methods/astm-d92-standard-test-method-for-flash-and-fire-points-by-cleveland-open-cup-tester/
https://precisionlubrication.com/articles/flash-point-testing/
https://www.laboratuar.com/en/testler/astm-testleri/astm-d92-cleveland-open-cup-test-cihazi-ile-parlama-ve-yangin-noktalari-icin-standart-test-yontemi/
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://nazhco.com/wp-content/uploads/2020/09/nazhco-33256787-D-92.pdf
https://nazhco.com/wp-content/uploads/2020/09/nazhco-33256787-D-92.pdf
https://koehlerinstrument.com/wp-content/uploads/2021/12/The-Development-of-Flash-Point-Testing.pdf
https://nazhco.com/wp-content/uploads/2020/09/nazhco-33256787-D-92.pdf
https://nazhco.com/wp-content/uploads/2020/09/nazhco-33256787-D-92.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Objective: To determine the tendency of the Diphyl™ fluid to form carbonaceous deposits upon
vaporization and pyrolysis.[23][24][25] This is an indicator of the fluid's coke-forming propensity.
[23][24]

Methodology:

A weighed sample of the Diphyl™ fluid is placed in a glass coking bulb.[24]

The bulb is then placed in a heating apparatus and subjected to a high temperature (around
550°C) for a specified period to induce evaporation and pyrolysis.[24]

After cooling, the bulb is reweighed, and the weight of the carbonaceous residue is
determined.

The carbon residue is reported as a percentage of the original sample weight.

Visualizations
Troubleshooting Workflow for Heat Exchanger Fouling

This diagram outlines the logical steps to follow when troubleshooting fouling issues in a
Diphyl™ system.

Caption: Troubleshooting workflow for diagnosing and resolving heat exchanger fouling.

Diphyl™ Degradation Pathways

This diagram illustrates the two main chemical pathways through which Diphyl™ can degrade,
leading to the formation of fouling precursors.

Caption: Chemical degradation pathways of Diphyl™ leading to fouling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.savantlab.com/astm-methods/astm-d524-standard-test-method-for-ramsbottom-carbon-residue-of-petroleum-products/
https://www.petrolube.com/price-list-catalog/astm-d-524-4198/
https://www.lin-tech.ch/english/rcr98000eng.html
https://www.savantlab.com/astm-methods/astm-d524-standard-test-method-for-ramsbottom-carbon-residue-of-petroleum-products/
https://www.petrolube.com/price-list-catalog/astm-d-524-4198/
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.petrolube.com/price-list-catalog/astm-d-524-4198/
https://www.petrolube.com/price-list-catalog/astm-d-524-4198/
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.benchchem.com/product/b1211912?utm_src=pdf-body
https://www.benchchem.com/product/b1211912?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Re

1.

ferences

csidesigns.com [csidesigns.com]

2. ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup

Tester - Savant Labs [savantlab.com]

°
(0] ~ » 1 H w

. Troubleshooting tips for tubular heat exchangers [heat-exchanger-world.com]
. agcheattransfer.com [agcheattransfer.com]

. Diphyl THT Heat Transfer Fluid Distributor in India [priscochem.com]

. researchgate.net [researchgate.net]

. cdn.hach.com [cdn.hach.com]

. Heat Transfer System Preventative Maintenance - Thermal Fluid System Maintenance |

HEAT Inc. [heat-inc.com]

e 9. ASTM D445 - eralytics [eralytics.com]

e 10

. ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque

Liquids (and Calculation of Dynamic Viscosity) - Savant Labs [savantlab.com]

e 11

e 12.

e 13

e 14.
e 15.

e 16

e 17.
e 18.
e 19.
e 20.
o 21.
o 22.
e 23.

. WearCheck - The Leader in Oil Analysis [wearcheck.com]
pubs.aip.org [pubs.aip.org]

. yange-plus.com [yange-plus.com]

teralba.com [teralba.com]

precisionlubrication.com [precisionlubrication.com]

. Acid Number: A Comprehensive Guide [machinerylubrication.com]
xylemanalytics.com [xylemanalytics.com]

scribd.com [scribd.com]

ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
laboratuar.com [laboratuar.com]

nazhco.com [nazhco.com]

koehlerinstrument.com [koehlerinstrument.com]

ASTM D524 - Standard Test Method for Ramsbottom Carbon Residue of Petroleum

Products - Savant Labs [savantlab.com]

e 24

. petrolube.com [petrolube.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.csidesigns.com/blog/articles/fouling-in-heat-exchangers
https://www.savantlab.com/astm-methods/astm-d92-standard-test-method-for-flash-and-fire-points-by-cleveland-open-cup-tester/
https://www.savantlab.com/astm-methods/astm-d92-standard-test-method-for-flash-and-fire-points-by-cleveland-open-cup-tester/
https://heat-exchanger-world.com/troubleshooting-tips-for-tubular-heat-exchangers/
https://www.agcheattransfer.com/blog/troubleshoot-your-plate-heat-exchanger
https://priscochem.com/diphyl-tht/
https://www.researchgate.net/publication/293328766_Comparing_the_Thermal_Stability_and_Oxidative_State_of_Mineral_and_Biphenyl_Diphenyl_Oxide_Based_Heat_Transfer_Fluids
https://cdn.hach.com/7FYZVWYB/at/n4464bg28nhxn7s26sqmxt/DOC3165293095.pdf
https://www.heat-inc.com/heat-transfer-system-preventative-maintenance/
https://www.heat-inc.com/heat-transfer-system-preventative-maintenance/
https://eralytics.com/standards/astm-d445/
https://www.savantlab.com/astm-methods/astm-d445-standard-test-method-for-kinematic-viscosity-of-transparent-and-opaque-liquids-and-calculation-of-dynamic-viscosity/
https://www.savantlab.com/astm-methods/astm-d445-standard-test-method-for-kinematic-viscosity-of-transparent-and-opaque-liquids-and-calculation-of-dynamic-viscosity/
https://wearcheck.com/method/AN
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0149109/18159454/070003_1_5.0149109.pdf
https://www.yange-plus.com/spec/Diphyl-DT.pdf
https://teralba.com/a-comprehensive-guide-to-troubleshooting-heat-exchangers/
https://precisionlubrication.com/articles/flash-point-testing/
https://www.machinerylubrication.com/Read/1052/acid-number-test
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/tan_astm_664_EN.pdf
https://www.scribd.com/document/502390471/VISCOSITY23
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
https://www.laboratuar.com/en/testler/astm-testleri/astm-d92-cleveland-open-cup-test-cihazi-ile-parlama-ve-yangin-noktalari-icin-standart-test-yontemi/
https://nazhco.com/wp-content/uploads/2020/09/nazhco-33256787-D-92.pdf
https://koehlerinstrument.com/wp-content/uploads/2021/12/The-Development-of-Flash-Point-Testing.pdf
https://www.savantlab.com/astm-methods/astm-d524-standard-test-method-for-ramsbottom-carbon-residue-of-petroleum-products/
https://www.savantlab.com/astm-methods/astm-d524-standard-test-method-for-ramsbottom-carbon-residue-of-petroleum-products/
https://www.petrolube.com/price-list-catalog/astm-d-524-4198/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 25. Lin-Tech: Ramsbottom [lin-tech.ch]

 To cite this document: BenchChem. [Preventing fouling of heat exchanger surfaces in a
Diphyl system]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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